({5-[1-(imidazo[1,2-a]pyridin-2-ylcarbonyl)piperidin-3-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)dimethylamine

• IUPAC Name: [3-[5-[(dimethylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-imidazo[1,2-a]pyridin-2-ylmethanone
• InChI: InChI=1S/C19H25N7O/c1-23(2)13-17-21-22-18(24(17)3)14-7-6-10-26(11-14)19(27)15-12-25-9-5-4-8-16(25)20-15/h4-5,8-9,12,14H,6-7,10-11,13H2,1-3H3
• InChI Key: FPKFTOONUMNNOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)C3=CN4C=CC=CC4=N3)CN(C)C
• Molecular Formula: C19H25N7O
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to imidazo[1,2-a]pyridine derivatives, including triazoles and pyridines, involves multiple steps. These steps often include reactions with diazotized heterocyclic amines, hydroximoyl chlorides, and active methylene compounds, leading to a variety of heterocyclic compounds containing benzofuran moieties (Abdelhamid et al., 2012). A novel method for the synthesis of heterodiarylmethanes through the coupling of imidazo[1,2-a]pyridines with indoles or N,N-dimethylaniline, employing N,N-dimethylformamide as a methylenating reagent, has been developed (Mondal et al., 2016).

Molecular Structure Analysis

The molecular structures of imidazo[1,2-a]pyridine derivatives exhibit unique geometrical and conformational characteristics. For instance, crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives have been conducted to understand the inclination of phenyl rings to the mean planes of the respective imidazole rings, highlighting the structural features of these compounds (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridine derivatives undergo a variety of chemical reactions, leading to the synthesis of novel compounds. For example, a copper-catalyzed method allows for the efficient synthesis of 3-(1H-indol-3-ylmethyl)-imidazo[1,2-a]pyridine derivatives (Mondal et al., 2016). Furthermore, the transformation of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines, imidazo[1,2-a]pyrimidines, and other structures showcases the versatility of these compounds in chemical synthesis (Kolar et al., 1996).

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridine derivatives, such as vaporization enthalpies and crystalline structure, are crucial for understanding their stability and potential applications. Studies on the vaporization enthalpies of heterocyclic compounds including imidazo[1,2-a]pyridine reveal insights into their self-association and crystalline structure, aiding in the prediction of their behavior in various conditions (Lipkind et al., 2011).

Chemical Properties Analysis

Imidazo[1,2-a]pyridine derivatives exhibit a wide range of chemical properties due to their versatile molecular structure. Their reactivity with different chemical agents leads to the formation of a variety of novel compounds, showcasing the potential for these derivatives in the development of new materials and molecules with unique properties (Abdelhamid et al., 2012), (Mondal et al., 2016).

Future Directions

The imidazo[1,2-a]pyridine scaffold, which is part of the compound, is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. Therefore, future research could focus on exploring its potential applications in drug discovery and development.